2,4,6-trimethyl-N'-(2,4,6-trimethylbenzoyl)benzohydrazide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2,4,6-Trimethyl-N'-(2,4,6-trimethylbenzoyl)benzohydrazide is a symmetrically substituted benzohydrazide derivative characterized by two 2,4,6-trimethylphenyl groups connected via a hydrazide (-CONHNH-) linker. Benzohydrazides are widely studied for their biological activities (e.g., antimicrobial, anticancer) and utility in coordination chemistry due to their ability to act as ligands via the hydrazide moiety . The 2,4,6-trimethyl substitution pattern introduces significant steric hindrance, which may influence its crystal packing, solubility, and reactivity compared to less-substituted analogs.
Properties
CAS No. |
6304-44-5 |
|---|---|
Molecular Formula |
C20H24N2O2 |
Molecular Weight |
324.4 g/mol |
IUPAC Name |
2,4,6-trimethyl-N'-(2,4,6-trimethylbenzoyl)benzohydrazide |
InChI |
InChI=1S/C20H24N2O2/c1-11-7-13(3)17(14(4)8-11)19(23)21-22-20(24)18-15(5)9-12(2)10-16(18)6/h7-10H,1-6H3,(H,21,23)(H,22,24) |
InChI Key |
SAGKWZFIGYOCNK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)C(=O)NNC(=O)C2=C(C=C(C=C2C)C)C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Functional Group and Substitution Effects
- (E)-2,4-Dimethyl-N'-(2-Methylbenzylidene)Benzohydrazide (): This analog features a benzylidene hydrazide structure with 2,4-dimethylphenyl and 2-methylphenyl groups. The dihedral angle between the two aromatic rings is 88.45°, indicating near-perpendicular orientation due to steric and electronic effects .
- This highlights a key divergence: benzamides may prioritize catalytic applications, whereas benzohydrazides are often tailored for bioactivity or ligand design .
Data Table: Structural and Functional Comparison
Key Research Findings and Implications
Synthetic Feasibility: High yields (e.g., 89% in ) suggest that the target compound could be synthesized efficiently using analogous methods, though purification may require non-polar solvents due to reduced solubility .
Biological vs. Catalytic Trade-offs : Unlike ’s benzamide, the target’s hydrazide group prioritizes bioactivity or coordination chemistry over catalytic directing functionality .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
